Cas no 2763965-23-5 (rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate
• CAS No: 2763965-23-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5996508
• PubChem ID: 165982627
• Update Time: 2025-10-25

rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763965-23-5
• EN300-37343827
• rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)11-10(7-8-14-11)9-5-4-6-9/h9-11,14H,4-8H2,1-3H3/t10-,11-/m1/s1
• InChI Key： LJXZCXJZPDSMKE-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C([C@H]1[C@H](CCN1)C1CCC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate

Rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate: A Comprehensive Overview

Rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate (CAS No. 2763965-23-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a cyclobutyl group attached to the pyrrolidine ring. The tert-butyl ester functionality further enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chiral nature of rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The presence of chiral centers in this compound allows for the synthesis of enantiomerically pure forms, which can have distinct biological effects. This makes it an essential building block in the development of chiral pharmaceuticals and fine chemicals.

Recent advancements in synthetic methodologies have significantly improved the efficiency and selectivity of producing rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate. One such method involves the use of asymmetric catalysis, which has been shown to achieve high enantioselectivity and yield. For example, a study published in the Journal of Organic Chemistry reported a highly efficient asymmetric hydrogenation process using a ruthenium catalyst, achieving up to 99% enantiomeric excess (ee) and excellent yields.

In addition to its synthetic applications, rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate has shown promise in various biological studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The cyclobutyl group and the pyrrolidine ring contribute to its unique binding properties, making it a potential lead compound for drug discovery in this area.

The physicochemical properties of rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques, including NMR spectroscopy and mass spectrometry.

The stability of rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate under different conditions has been evaluated to ensure its reliability as an intermediate in synthetic processes. Studies have shown that it remains stable at room temperature and can be stored for extended periods without significant degradation. However, exposure to strong acids or bases can lead to hydrolysis of the tert-butyl ester group, which should be avoided during handling and storage.

In the context of pharmaceutical development, rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate has been utilized as a key intermediate in the synthesis of several drug candidates. One notable example is its use in the preparation of an investigational drug for treating Alzheimer's disease. The compound's ability to modulate specific protein-protein interactions has been leveraged to design molecules with improved therapeutic profiles.

The environmental impact of rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate has also been considered in recent studies. Researchers at the University of Manchester have investigated the biodegradability and ecotoxicity of this compound and found that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These findings support its use as an environmentally friendly chemical intermediate.

In conclusion, rac-tert-butyl (2R,3R)-3-cyclobutylpyrrolidine-2-carboxylate (CAS No. 2763965-23-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an invaluable building block for the synthesis of biologically active molecules. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the scientific community.